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Compound of Interest

Compound Name: [2,3"-Bipyridine]-5'-carboxylic acid
CAS No.: 35989-05-0
Cat. No.: B1322730
Get Quote
. J

Bipyridine-based ligands have long been cornerstones in the development of functional metal
complexes. While symmetrically substituted bipyridines are widely studied, their asymmetric
counterparts, such as [2,3'-Bipyridine]-5'-carboxylic acid, offer a more nuanced approach to
the design of coordination compounds. The lower symmetry of these molecules can lead to
unique electronic and steric properties in their metal complexes, influencing catalytic activity,
photophysical behavior, and biological interactions. The presence of a carboxylic acid group
provides a crucial anchoring point for coordination to metal centers or for further
functionalization, making this molecule a versatile building block.

Molecular Structure and Physicochemical
Properties

[2,3'-Bipyridine]-5'-carboxylic acid is a bifunctional organic molecule composed of a 2,3'-
bipyridine core with a carboxylic acid substituent on one of the pyridine rings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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